Cas no 602261-96-1 (3-Methylbenzyl Isocyanide)
3-Methylbenzyl Isocyanide structure
3-Methylbenzyl Isocyanide Properties
Names and Identifiers
-
- 3-Methylbenzylisocyanide
- 1-(isocyanomethyl)-3-methylbenzene
-
- MFCD02664585
- HPZLCOJMLJHQHQ-UHFFFAOYSA-N
- InChI=1S/C9H9N/c1-8-4-3-5-9(6-8)7-10-2/h3-6H,7H2,1H3
- CC1=CC(=CC=C1)C[N+]#[C-]
Computed Properties
- 131.07300
- 0
- 0
- 1
- 131.073499291g/mol
- 10
- 142
- 0
- 0
- 0
- 0
- 0
- 1
- 2.1
- 4.4Ų
Experimental Properties
- 1.64500
- 0.00000
3-Methylbenzyl Isocyanide Price
3-Methylbenzyl Isocyanide Related Literature
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Zhaoli Xue,Yemei Wang,John Mack,Scebi Mkhize,Tebello Nyokong,Yuanyuan Fang,Zhongping Ou,Karl M. Kadish RSC Adv., 2016,6, 41919-41926
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3. New books
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Yoshiyuki Tanaka,Akira Ono Dalton Trans., 2008, 4965-4974
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Lian Liang,Milena Horvat,Hao Li,Patrick Pang J. Anal. At. Spectrom., 2003,18, 1383-1385
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6. Front cover
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Xia Jin,Yu-Ping Zhang,Dian-Mei Li,Ding Ma,Sheng-Run Zheng,Chu-Hong Wu,Jia-Ying Li,Wei-Guang Zhang Chem. Commun., 2020,56, 591-594
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Artem A. Bakulin,Maxim S. Pshenichnikov Phys. Chem. Chem. Phys., 2011,13, 19355-19361
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Shon Gangai,Rushil Fernandes,Krishna Mhaske RSC Adv., 2024,14, 1239-1249
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Dong Liu,Huaiyu Chen,Jianping Deng,Wantai Yang J. Mater. Chem. C, 2013,1, 8066-8074
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